5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)pentanamide

• IUPAC Name: 5-(dithiolan-3-yl)-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]pentanamide
• InChI: InChI=1S/C17H27N3O2S2/c21-17(7-2-1-6-16-8-10-23-24-16)19-14-11-18-20(12-14)13-15-5-3-4-9-22-15/h11-12,15-16H,1-10,13H2,(H,19,21)
• InChI Key: IVWNQFYZOPBFOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)CN2C=C(C=N2)NC(=O)CCCCC3CCSS3
• Molecular Formula: C17H27N3O2S2
• Molecular Weight: 369.5 g/mol
• CAS No.: 2034612-50-3

Description

This compound features a unique hybrid structure combining a 1,2-dithiolane ring (a disulfide-containing heterocycle) and a tetrahydro-2H-pyran-2-ylmethyl-substituted pyrazole moiety. The tetrahydro-2H-pyran (THP) substituent likely enhances metabolic stability and solubility, a common strategy in medicinal chemistry.

Biological Activity

The compound 5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)pentanamide is a novel synthetic derivative that has garnered interest due to its potential biological activities. This article reviews the compound's pharmacological properties, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure characterized by:

• A dithiolan moiety, which may contribute to its redox properties.
• A pyrazole ring known for various biological activities, including anti-inflammatory and anticancer effects.
• A tetrahydro-pyran group that enhances solubility and bioavailability.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives. The compound under review has shown promising results in inhibiting cancer cell proliferation. For instance:

• Mechanism of Action : The compound inhibits key signaling pathways associated with tumor growth, such as the BRAF(V600E) and EGFR pathways. This inhibition leads to reduced cell viability in various cancer cell lines, including breast cancer models (MCF-7 and MDA-MB-231) .

Antimicrobial Activity

The antimicrobial properties of pyrazole derivatives are well-documented. The compound has demonstrated:

• In vitro Efficacy : It exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways .

Anti-inflammatory Effects

The anti-inflammatory potential of the compound is attributed to its ability to inhibit cyclooxygenase (COX) enzymes:

• COX Inhibition : Preliminary studies indicate that the compound selectively inhibits COX-II with an IC50 value comparable to known anti-inflammatory drugs like Celecoxib . This selectivity suggests a favorable safety profile with reduced gastrointestinal side effects.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticancer	Inhibition of BRAF(V600E), EGFR
Antimicrobial	Effective against multiple bacterial strains
Anti-inflammatory	COX-II inhibition (IC50 comparable to Celecoxib)

Case Study: Anticancer Efficacy

In a recent study, the compound was tested alongside doxorubicin in breast cancer cell lines. The findings indicated a synergistic effect, enhancing the cytotoxicity of doxorubicin while reducing its required dosage. This highlights the potential for developing combination therapies that could improve patient outcomes in cancer treatment .

Case Study: Antimicrobial Testing

Another study evaluated the antimicrobial efficacy of various pyrazole derivatives, including our compound. It was found effective against several strains of bacteria, with mechanisms involving membrane disruption and metabolic interference being proposed .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related molecules from the evidence:

Compound Name	Key Structural Features	Reported Activity	Key Differences
Target Compound : 5-(1,2-dithiolan-3-yl)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)pentanamide	1,2-Dithiolane ring; THP-substituted pyrazole	No direct data (inferred: potential BuChE inhibition based on dithiolane analogs)	Unique THP substituent may enhance metabolic stability vs. other aryl groups.
Compounds (e.g., 3a–3p)	Aryl-substituted pyrazoles with cyano groups	No ChE inhibition reported; likely kinase or antimicrobial targets	Lack of dithiolane/THP moieties; focus on aryl diversity.
Compound : 5-(1,2-dithiolan-3-yl)-N-((1-(3-methoxybenzyl)-1H-1,2,3-triazol-4-yl)methyl)penta­namide	1,2-Dithiolane ring; triazole with 3-methoxybenzyl group	BuChE inhibitor (IC50 = 8.4 µM)	Triazole vs. pyrazole core; methoxybenzyl vs. THP substituent.
Compounds (e.g., 2007916-68-7)	THP-substituted pyrazolo[3,4-c]pyridine	Supplier-listed (no bioactivity data)	Pyridine fusion vs. simple pyrazole; no dithiolane moiety.

Key Observations:

Dithiolane-Containing Analogs : The compound in demonstrates selective BuChE inhibition , suggesting the dithiolane moiety is critical for this activity. The target compound’s dithiolane group may confer similar properties, though its pyrazole-THP scaffold could alter selectivity or potency .

THP Substituent: The THP group in the target compound and analogs is structurally distinct from the methoxybenzyl () or aryl groups ().

Core Heterocycle Differences : Pyrazole (target compound) vs. triazole () cores influence electronic properties and binding interactions. Pyrazoles are more rigid and may offer better target specificity .

Research Implications and Limitations

• Activity Gaps : Direct bioactivity data for the target compound is absent in the provided evidence. Testing against BuChE or kinases is needed to validate inferred properties.
• Synthetic Challenges : highlights coupling agents (EDCI/HOBt) for pyrazole-carboxamide synthesis, which may apply to the target compound. However, introducing the dithiolane and THP groups requires specialized protocols .
• Structural Optimization : Replacing the THP group with other solubilizing moieties (e.g., polyethylene glycol) could further improve bioavailability.